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Introduction

Tedizolid is a second-generation oxazolidinone antibiotic approved for the treatment of acute
bacterial skin and skin structure infections (ABSSSI) caused by susceptible Gram-positive
bacteria.[1] Its enhanced potency and favorable safety profile compared to the first-in-class
agent, linezolid, make it a significant tool in the fight against antimicrobial resistance.[1][2] This
technical guide provides an in-depth overview of the in vitro antibacterial spectrum of tedizolid
against key Gram-positive pathogens, details the experimental protocols for its evaluation, and
illustrates its mechanism of action and resistance pathways.

In Vitro Antibacterial Spectrum

Tedizolid demonstrates potent in vitro activity against a broad range of Gram-positive bacteria,
including methicillin-resistant Staphylococcus aureus (MRSA), vancomycin-resistant
enterococci (VRE), and penicillin-resistant streptococci.[1] It is typically four- to eight-fold more
potent than linezolid against staphylococci, enterococci, and streptococci.[1][3]

Quantitative Activity of Tedizolid
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The following tables summarize the in vitro activity of tedizolid against key Gram-positive

pathogens, as measured by minimum inhibitory concentration (MIC) values. MIC50 and MIC90

represent the concentrations at which 50% and 90% of isolates are inhibited, respectively.

Table 1: In Vitro Activity of Tedizolid against Staphylococcus aureus

Antimicro .
. . MIC90 Suscepti Referenc
Organism bial N
(ug/mL) bility (%) e(s)
Agent
Methicillin-
Susceptibl o
Tedizolid 0.5 >99.9 [4][5]
e S. aureus
(MSSA)
Linezolid 100 100 [4]
Methicillin-
Resistant
Tedizolid 0.5 >99.9 [4115]
S. aureus
(MRSA)
Linezolid 100 100 [4]
All S.
Tedizolid 0.25 100 [5][6]
aureus
Linezolid 4667 100 [6]

Table 2: In Vitro Activity of Tedizolid against Coagulase-Negative Staphylococci (CoNS)
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Antimicro .
. . No. of MIC50 MIC90 Suscepti Referenc
Organism  bial N
Isolates (ng/mL) (ug/mL) bility (%) e(s)
Agent
Coagulase-
Negative o
Tedizolid 344 0.06-0.12 0.12-0.25 98.9 [7118]
Staphyloco
CCi
Linezolid 344 0.5-1 0.5-1 [8]
Table 3: In Vitro Activity of Tedizolid against Enterococcus Species
Antimicro .
. . No. of MIC50 MIC90 Suscepti Referenc
Organism bial .
Isolates (ug/mL) (ug/mL) bility (%) e(s)
Agent
Enterococc
, Tedizolid 50 0.25 0.25 100 [71[9]
us faecalis
Linezolid 50 2 2 (4]
Vancomyci
n-Resistant
Enterococc  Tedizolid 50 0.5 0.5 98.9-100 [4109]
us faecium
(VRE)
Linezolid 50 2 2 [4]

Table 4: In Vitro Activity of Tedizolid against Streptococcus Species
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Antimicro .
No. of MIC50 MIC90 Suscepti Referenc

Organism  bial N
Isolates (ng/mL) (ug/mL) bility (%) e(s)

Agent

Streptococ
cus o

Tedizolid 50 0.12 0.25 >99.9 [4][5]
pyogenes

(Group A)

Linezolid 50 1 2 - (4]

Streptococ
cus o

) Tedizolid 50 0.12 0.25 >99.9 [4115]
agalactiae

(Group B)

Linezolid 50 1 2 - [4]

Streptococ
cus

_ Tedizolid 75 0.12 0.25 >99.9 [4][5]
anginosus

group

Linezolid 75 1 2 - [4]

Streptococ
cus o

] Tedizolid 3008 - 0.25 100 [6][10]
pneumonia

e

Linezolid 3008 - 1 100 [6][10]

Viridans
Group o

Tedizolid - 0.06 0.12-0.25 100 [71[11]
Streptococ

Ci

Experimental Protocols

The determination of the in vitro activity of tedizolid is performed using standardized methods,
primarily broth microdilution and agar dilution, as established by the Clinical and Laboratory
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Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing
(EUCAST).

Broth Microdilution Method (CLSI M07-A10)

This method is a reference standard for determining the Minimum Inhibitory Concentration

(MIC) of an antimicrobial agent.

Preparation of Antimicrobial Agent: A stock solution of tedizolid is prepared and serially
diluted in cation-adjusted Mueller-Hinton broth (CAMHB) to achieve a range of
concentrations.

Inoculum Preparation: A standardized inoculum of the test organism is prepared to a turbidity
equivalent to a 0.5 McFarland standard, which corresponds to approximately 1-2 x 108
colony-forming units (CFU)/mL. This suspension is then diluted to achieve a final
concentration of approximately 5 x 105 CFU/mL in the test wells.

Inoculation: Microtiter plates containing the serially diluted tedizolid are inoculated with the
standardized bacterial suspension.

Incubation: The plates are incubated at 35°C + 2°C for 16-20 hours in ambient air.

MIC Determination: The MIC is read as the lowest concentration of tedizolid that completely
inhibits visible growth of the organism. For oxazolidinones like tedizolid, the MIC can also be
read at the point of approximately 80% growth inhibition, as some trailing growth may occur.
[12]

Agar Dilution Method (EUCAST E.DEF 3.1)

This method involves the incorporation of the antimicrobial agent into an agar medium.

Preparation of Antimicrobial-Containing Agar: A stock solution of tedizolid is prepared and
added to molten Mueller-Hinton agar at various concentrations. The agar is then poured into
petri dishes and allowed to solidify.

Inoculum Preparation: A bacterial suspension is prepared to a 0.5 McFarland standard and
then diluted.
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 Inoculation: A standardized volume of the diluted inoculum is spotted onto the surface of the
agar plates containing different concentrations of tedizolid.

e |ncubation: Plates are incubated at 35°C + 2°C for 16-20 hours.

o MIC Determination: The MIC is the lowest concentration of tedizolid that prevents the growth
of a visible colony or a haze of growth.
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Experimental Workflow for MIC Determination.

Mechanism of Action

Tedizolid, like other oxazolidinones, exerts its antibacterial effect by inhibiting bacterial protein
synthesis.[1][4] It binds to the 50S ribosomal subunit at the peptidyl transferase center (PTC), a
critical site for peptide bond formation.[10] Specifically, tedizolid interacts with the 23S rRNA
component of the 50S subunit, preventing the formation of a functional 70S initiation complex.
[4][13] This binding action blocks the proper positioning of the initiator fMet-tRNA in the P-site,
thereby inhibiting the first step of protein synthesis.[3]

The unique binding site and mechanism of action of oxazolidinones mean there is no cross-
resistance with other classes of protein synthesis inhibitors.[7]
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Mechanism of Action of Tedizolid.

Resistance Mechanisms

While resistance to tedizolid is currently rare, several mechanisms have been identified that
can lead to reduced susceptibility. These primarily involve alterations to the drug's target site on

the ribosome.
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o Target Site Mutations: Point mutations in the genes encoding the 23S rRNA are the most

common mechanism of resistance to oxazolidinones.[14] These mutations, often at position
G2576T, alter the binding site of tedizolid, reducing its affinity for the ribosome. Mutations in
the genes for ribosomal proteins L3 and L4 have also been implicated in resistance.[14]

e Horizontally Acquired Resistance Genes:

o cfr Gene: The cfr (chloramphenicol-florfenicol resistance) gene is a significant concern as

it is often located on mobile genetic elements, allowing for horizontal transfer between

bacteria.[14] This gene encodes a methyltransferase that modifies an adenine residue
(A2503) in the 23S rRNA.[14] This methylation sterically hinders the binding of several
classes of antibiotics, including oxazolidinones. However, tedizolid's structure allows it to

retain some activity against cfr-positive strains compared to linezolid.[13][14]

o optrA and poxtA Genes: These genes encode ATP-binding cassette (ABC-F) proteins that

are thought to confer resistance by protecting the ribosome from the action of

oxazolidinones. Like cfr, these genes can be carried on plasmids and contribute to the

spread of resistance.
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Mechanisms of Resistance to Tedizolid.
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Conclusion

Tedizolid exhibits potent in vitro activity against a wide array of clinically significant Gram-
positive pathogens, including multidrug-resistant strains. Its enhanced potency over linezolid,
coupled with a favorable safety profile, establishes it as a valuable therapeutic option. A
thorough understanding of its antibacterial spectrum, the standardized methodologies for its
evaluation, and the evolving landscape of resistance mechanisms is crucial for its judicious use
in clinical practice and for guiding future drug development efforts. Continuous surveillance of
tedizolid's activity through established programs like the Surveillance of Tedizolid Activity and
Resistance (STAR) programme is essential to monitor for any shifts in susceptibility patterns.[5]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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